Cetirizine acetic acid

Specification

• CAS No.: 113740-61-7
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetic acid
• Standard InChI: InChI=1S/C19H21ClN2O2/c20-17-8-6-16(7-9-17)19(15-4-2-1-3-5-15)22-12-10-21(11-13-22)14-18(23)24/h1-9,19H,10-14H2,(H,23,24)
• Standard InChI Key: NBQBQRKLQXVPIS-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN1CC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Appearance: Solid
• Melting Point: 200-230°C

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Cetirizine acetic acid possesses distinct physical and chemical properties that differentiate it from cetirizine dihydrochloride. The compound's chemical structure enables it to interact with biological targets, making it relevant in pharmaceutical research.

Table 1: Physical and Chemical Properties of Cetirizine Acetic Acid

Property	Value
CAS Number	113740-61-7
IUPAC Name	2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetic acid
Molecular Formula	C₁₉H₂₁ClN₂O₂
Molecular Weight	344.84 g/mol
Physical Appearance	White to off-white solid
Boiling Point	489.2±45.0 °C (Predicted)
Density	1.254±0.06 g/cm³ (Predicted)
pKa	4.24±0.10 (Predicted)
FDA UNII	8AO4AEB0V4

Feature	Cetirizine Acetic Acid	Cetirizine
CAS Number	113740-61-7	83881-51-0
Molecular Formula	C₁₉H₂₁ClN₂O₂	C₂₁H₂₅ClN₂O₃
Molecular Weight	344.84 g/mol	388.89 g/mol
Key Structural Difference	Direct acetic acid group on piperazine	Contains 2-(carboxymethoxy)ethyl group
Alternative Name	De(carboxymethoxy) Cetirizine Acetic Acid	-

Route	Starting Material	Key Intermediates	Potential Relationship to Cetirizine Acetic Acid
1	2-(2-chloroethoxy)acetic acid	Piperazine derivatives	May form during incomplete addition of ethoxy segment
2	4-chlorobenzophenone	Benzophenone derivatives	Could result from alternative functionalization
3	1-[(4-chlorophenyl)(phenyl)-methyl]piperazine	Various acetate reagents	Direct precursor relationship possible
4	Hydroxyzine	Oxidation products	Potential metabolic pathway relationship

Data synthesized from reference

Chemical Transformations

The formation of cetirizine acetic acid may involve specific chemical transformations:

• Alkylation of piperazine derivatives with appropriate acetic acid precursors

• Direct functionalization of the piperazine nitrogen with acetic acid moieties

• Modification of cetirizine through removal of the carboxymethoxy component

Cetirizine acetic acid has significant applications in pharmaceutical analysis, particularly as a reference standard for quality control in cetirizine production and formulation assessment.

In pharmaceutical manufacturing, cetirizine acetic acid serves as an important reference standard for:

• Identifying and quantifying impurities in cetirizine formulations

• Validating analytical methods for cetirizine purity assessment

• Meeting regulatory requirements for pharmaceutical quality control

Application	Purpose	Analytical Technique
Impurity Profiling	Quality control of cetirizine	HPLC, LC-MS
Pharmaceutical Analysis	Identification of related substances	Chromatographic methods
Reference Standard	Method validation	Various analytical techniques
Regulatory Compliance	Meeting pharmacopoeial standards	European Pharmacopoeia methods

Relationship to Cetirizine

Structural Relationship

Cetirizine acetic acid is structurally related to cetirizine but lacks the 2-(carboxymethoxy)ethyl group present in cetirizine. This structural difference is reflected in one of its alternative names: "De(carboxymethoxy) Cetirizine Acetic Acid".

The structural relationship suggests that cetirizine acetic acid might have pharmacological properties similar to cetirizine, albeit with potentially different potency, selectivity, or pharmacokinetic profiles.

Pharmaceutical Significance

In pharmaceutical contexts, cetirizine acetic acid is primarily classified as:

• An impurity in cetirizine formulations (specifically "Impurity B" in European regulatory standards)

• A potential metabolite or breakdown product of cetirizine

• A reference compound for analytical method development and validation

Research Applications

Product Form	Purity	Application	Commercial Status
Reference Standard	Min. 90 Area-%	Impurity profiling	Available
USP Reference Standard	>95% (HPLC)	Pharmaceutical analysis	Discontinued
Dihydrochloride Salt	>95% (HPLC)	Analytical reference	Available